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Introduction
The Chronic Liver Disease Questionnaire (CLDQ) is a widely utilized, disease-specific patient-

reported outcome (PRO) instrument designed to measure the health-related quality of life

(HRQL) in individuals with chronic liver disease.[1][2] The standard CLDQ consists of 29 items,

each rated on a 7-point Likert scale, assessing the patient's experiences over the preceding

two weeks.[3][4] A higher score indicates a better health status.[5][6] The 29 items are

categorized into six distinct domains: Abdominal Symptoms, Fatigue, Systemic Symptoms,

Activity, Emotional Function, and Worry.[3][7] This document provides a detailed protocol for

calculating the overall CLDQ score from the individual domain scores, facilitating standardized

assessment in clinical research and drug development.

Data Presentation: CLDQ Domain Structure
For accurate calculation of domain scores, the distribution of the 29 items across the six

domains must be known. The following table outlines this structure.[8]
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Domain Number of Items
Item Numbers on
Questionnaire

Abdominal Symptoms 3 1, 5, 17

Fatigue 5 2, 4, 8, 11, 13

Systemic Symptoms 5 3, 6, 21, 23, 27

Activity 5 7, 9, 10, 14, 19

Emotional Function 8 12, 15, 16, 20, 24, 26, 28, 29

Worry 3 18, 22, 25

Experimental Protocol: Calculating the Overall
CLDQ Score
The calculation of the overall CLDQ score is a two-step process involving the initial calculation

of individual domain scores followed by the aggregation of these scores.

Step 1: Calculating Individual Domain Scores

Item Scoring: Each of the 29 items on the CLDQ is scored on a 7-point Likert scale, where 1

represents the most significant impairment (e.g., "all of the time") and 7 represents the least

impairment (e.g., "none of the time").[3]

Domain Score Calculation: The score for each of the six domains is calculated by summing

the scores of all items within that domain and then dividing by the number of items in that

domain.[8][9]

Formula:Domain Score = (Sum of item scores in the domain) / (Number of items in the

domain)

Step 2: Calculating the Overall CLDQ Score

Overall Score Calculation: The overall CLDQ score is the mean of the six individual domain

scores.[3][9]
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Formula:Overall CLDQ Score = (Sum of all six domain scores) / 6

Sample Data and Calculation
To illustrate the scoring protocol, the following table presents hypothetical data for three

subjects.

Subject
ID

Abdomi
nal
Sympto
ms
Score

Fatigue
Score

Systemi
c
Sympto
ms
Score

Activity
Score

Emotion
al
Functio
n Score

Worry
Score

Overall

CLDQ

Score

SUB-001 4.33 3.80 4.60 5.00 4.75 5.67 4.69

SUB-002 3.67 2.40 3.80 3.20 3.50 4.33 3.48

SUB-003 6.00 5.80 6.20 5.40 6.13 6.00 5.92

Example Calculation for SUB-001: Overall CLDQ Score = (4.33 + 3.80 + 4.60 + 5.00 + 4.75 +

5.67) / 6 = 28.15 / 6 = 4.69

Visualization of the CLDQ Scoring Workflow
The following diagram illustrates the logical flow from the patient responses to the final overall

CLDQ score.
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Caption: Workflow for Calculating the Overall CLDQ Score.

Conclusion
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The Chronic Liver Disease Questionnaire provides a nuanced and comprehensive assessment

of patient well-being. By following this standardized protocol for calculating domain and overall

scores, researchers and clinicians can ensure consistency and comparability of CLDQ data

across different studies and patient populations, ultimately leading to more robust and reliable

insights in the field of hepatology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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